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An In-depth Technical Guide to the Structure of the IC 1101 Galactic Halo

Introduction
IC 1101 is a supergiant elliptical or lenticular (E/S0) galaxy situated at the center of the Abell

2029 galaxy cluster, approximately 1.04 to 1.15 billion light-years from Earth.[1][2][3] It is

classified as a brightest cluster galaxy (BCG) and is renowned for its immense size and one of

the largest known galactic cores.[4][5] The galaxy is enveloped by a vast, diffuse stellar halo

that extends for millions of light-years, making it a prime subject for studying galaxy formation,

evolution, and the distribution of dark matter on the largest scales.[2][6][7] This guide provides

a technical overview of the structural components of IC 1101's halo, focusing on quantitative

data and the methodologies used to obtain them.

Quantitative Structural Data
The physical properties of IC 1101 and its halo have been determined through various

observational techniques. The following tables summarize the key quantitative data.

Table 1.1: Dimensions and Scale
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Parameter Value Notes

Morphological Type E/S0, cD
Supergiant elliptical/lenticular,

central dominant galaxy.[1][7]

Distance ~354.0 Mpc (~1.15 billion ly)

Based on redshift; other

estimates range from 320-363

Mpc.[1][3][4][5]

Halo Radius >600 kpc (~2 million ly)

The faint, diffuse stellar halo

extends to this radius.[2][6][8]

Some studies have traced it to

over 1 Mpc.[7][9]

Isophotal Diameter (D25) 123.65 - 169.61 kpc

Diameter measured at the 25th

magnitude/arcsec² isophote in

the B-band.[1][6]

Effective Radius (Half-Light) 65 ± 12 kpc
The radius within which half of

the galaxy's light is emitted.[1]

Core Radius 4.2 ± 0.1 kpc

One of the largest depleted

galactic cores known,

measured by fitting models to

HST images.[1][4][5]

Table 1.2: Mass and Luminosity
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Parameter Value Notes

Stellar Population ~100 trillion stars

The galaxy is populated by old,

metal-rich stars, some ~7

billion years older than the

Sun.[2][6][10]

Central Black Hole Mass 40 - 100 billion M☉

Estimated using core

dynamical models and gas

accretion modeling.[1][6][11]

Stellar Mass Deficit (Core) ~4.9 x 10¹¹ M☉

The amount of stellar mass

inferred to have been ejected

from the core, likely by binary

black holes.[1][4][5]

Luminosity ~2 x 10¹² L☉

IC 1101 emits approximately

26% of the total light from the

entire Abell 2029 cluster.[2][7]

Mass-to-Light Ratio (M/L) Increases with radius

Rises from ~12 at 20 kpc to

over 100 at 200 kpc, indicating

a massive dark matter halo.[7]

[12]

Observational and Analytical Methodologies
The characterization of IC 1101's halo relies on a combination of multi-wavelength

observations and sophisticated analytical models.

Photometric Analysis of the Stellar Halo
Objective: To determine the size, shape, and luminosity profile of the galaxy and its extended

halo.

Methodology:

Data Acquisition: High-resolution images are captured using space-based telescopes like the

Hubble Space Telescope (HST). For IC 1101, data from the Wide Field and Planetary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.constellation-guide.com/ic-1101/
https://astrophotographylens.com/blogs/astro/ic-1101-galaxy
https://spacemesmerise.com/blogs/astronomy/exploring-the-mysteries-of-ic-1101-the-largest-known-galaxy
https://en.wikipedia.org/wiki/IC_1101
https://astrophotographylens.com/blogs/astro/ic-1101-galaxy
https://www.youtube.com/watch?v=CObbHKRwG6E
https://en.wikipedia.org/wiki/IC_1101
https://astronomyw.fandom.com/wiki/IC_1101
https://academic.oup.com/mnras/article/471/2/2321/3906599
https://www.constellation-guide.com/ic-1101/
https://medium.com/island-universes/ic-1101-the-largest-of-all-galaxies-b54c874315ba
https://medium.com/island-universes/ic-1101-the-largest-of-all-galaxies-b54c874315ba
https://www.physicsforums.com/threads/what-is-the-mass-distribution-and-rotation-curve-of-galaxy-ic1101.1011113/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Camera 2 (WFPC2) in the F702W (red) band have been crucial.[5] This band is selected to

minimize contamination from dust and young, blue stars, providing a clearer view of the

underlying old stellar population.[5]

Data Reduction: Raw images undergo standard processing pipelines, including bias

subtraction, flat-fielding, and cosmic ray removal. A critical step for extended objects like IC

1101 is accurate sky background subtraction, as the galaxy's faint outer halo can extend

across the entire field of view.[5]

Surface Brightness Profiling: Isophotes (contours of constant surface brightness) are fitted to

the galaxy's image. The intensity of light as a function of radius from the galactic center is

extracted to create a surface brightness profile.

Model Fitting: The surface brightness profile is fitted with analytical functions. For IC 1101, a

multi-component model was used, including terms for a potential double nucleus, the central

spheroid, an intermediate-scale component, and the extended stellar halo.[5] This process

yielded the measurement of the remarkably large, depleted core.[5]

Spectroscopic Analysis of Galactic Dynamics
Objective: To measure the velocity dispersion of stars and infer the galaxy's total mass

distribution, including dark matter.

Methodology:

Data Acquisition: Long-slit or integral field spectroscopy is performed using ground-based

telescopes. The spectra of the integrated starlight are collected at various distances from the

galaxy's center.

Velocity Dispersion Measurement: The absorption lines in the galaxy's spectrum are

broadened due to the random motions of its stars. The degree of this broadening is

measured to calculate the stellar velocity dispersion (σ). IC 1101 exhibits a unique, rising

velocity dispersion profile, which is a strong indicator of a massive dark matter halo.[1][4]

Mass Modeling: The measured velocity dispersion profile is used as input for dynamical

models (e.g., solving the Jeans equations). These models calculate the total gravitational

mass required to keep the stars in their observed orbits. By comparing the calculated total
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mass to the mass of the visible stars (estimated from luminosity), the distribution and amount

of dark matter can be determined.

X-ray Analysis of the Intracluster Medium
Objective: To map the hot gas of the Abell 2029 cluster, which acts as a tracer for the total

gravitational potential of the cluster and the embedded halo of IC 1101.

Methodology:

Data Acquisition: Observations are conducted with X-ray telescopes such as the Chandra X-

ray Observatory.[1][7] These instruments detect the thermal bremsstrahlung emission from

the hot (~100 million K) gas that permeates the galaxy cluster.[7]

Data Analysis: The X-ray surface brightness and temperature of the gas are measured

across the cluster.

Hydrostatic Equilibrium Modeling: Assuming the hot gas is in hydrostatic equilibrium within

the cluster's gravitational well, its temperature and density profiles can be used to calculate

the total mass of the cluster as a function of radius. This method provides an independent

and powerful measurement of the total mass, which is dominated by dark matter.

Visualizations: Workflows and Logical Relationships
The following diagrams illustrate the key workflows and concepts in the study of IC 1101's halo.
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Fig. 1: General workflow for characterizing the galactic halo of IC 1101.
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Fig. 2: Logic for inferring dark matter from the Mass-to-Light (M/L) ratio.
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Fig. 3: The core scouring hypothesis for the formation of IC 1101's large core.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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